1-Bromo-3-chloro-5-(2,2-difluoroethoxy)benzene
Overview
Description
Scientific Research Applications
Organometallic Synthesis
1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound related to 1-Bromo-3-chloro-5-(2,2-difluoroethoxy)benzene, has been used as a starting material in organometallic synthesis. It is selectively prepared and used in reactions with phenylmagnesium, phenyllithium, and phenylcopper intermediates for various synthetic applications (Porwisiak & Schlosser, 1996).
Halogenation in Organic Synthesis
The compound has been used in the study of halogenation reactions in organic synthesis. For example, ring halogenations of polyalkylbenzenes with N-Halosuccinimide and acidic catalysts, a process relevant for creating mixed halogenated compounds, have utilized similar bromo and chloro compounds (Bovonsombat & Mcnelis, 1993).
Aryne Chemistry
In the field of aryne chemistry, derivatives of this compound have been utilized to generate 1,2-dehydro-3-(trifluoromethoxy)benzene and similar arynes. These arynes can undergo [4+2] cycloadditions and further transformations, important for the synthesis of naphthalenes and related compounds (Schlosser & Castagnetti, 2001).
Crystal Structure Analysis
The compound's derivatives have been studied for their crystal structures. For instance, crystal structures of compounds like 1-chloro-4-[2-(4-chlorophenyl)ethyl]benzene and its bromo analogue have been analyzed, providing insights into molecular geometries and interactions (Jotani et al., 2019).
properties
IUPAC Name |
1-bromo-3-chloro-5-(2,2-difluoroethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClF2O/c9-5-1-6(10)3-7(2-5)13-4-8(11)12/h1-3,8H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLXCTDUFCKTKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Br)OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-chloro-5-(2,2-difluoroethoxy)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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